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Compound of Interest

6-Nitro-1H-indazole-3-
Compound Name:
carbaldehyde

Cat. No.: B1322949

Essential Safety and Handling Guide for 6-Nitro-
1H-indazole-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and
disposal of 6-Nitro-1H-indazole-3-carbaldehyde (CAS Number: 315203-37-3). Adherence to
these procedures is vital for ensuring laboratory safety and minimizing risk.

Summary of Key Safety Information

A thorough understanding of the hazards associated with 6-Nitro-1H-indazole-3-
carbaldehyde is the first step in safe handling. The following table summarizes the available
guantitative safety data.
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GHS Hazard Precautionary .
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Operational Plan for Safe Handling

A systematic approach to handling 6-Nitro-1H-indazole-3-carbaldehyde is critical. The

following workflow outlines the necessary steps to be taken before, during, and after handling

this compound.
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Figure 1. Step-by-step workflow for the safe handling of 6-Nitro-1H-indazole-3-carbaldehyde.
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. Engineering Controls:

Always handle 6-Nitro-1H-indazole-3-carbaldehyde in a properly functioning chemical
fume hood to minimize inhalation exposure.[2]

Ensure safety showers and eyewash stations are readily accessible and have been recently
tested.

. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical splash goggles that meet the ANSI Z.87.1
standard. A face shield should be worn over safety glasses when there is a risk of splashing.

[3]

Hand Protection: Wear nitrile gloves. Latex gloves are not recommended as they may offer
insufficient protection against this class of chemical.[4][5] For extended operations or when
handling larger quantities, consider double-gloving.

Skin and Body Protection: A flame-resistant lab coat should be worn and fully buttoned.[3]
Ensure that clothing covers all exposed skin, including the use of long pants and closed-toe
shoes.

Respiratory Protection: If there is a potential for generating dust or aerosols that cannot be
controlled by the fume hood, a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and particulates should be used.[3][6]

. Handling Procedure:

Before use, visually inspect the container for any damage.

Carefully weigh the required amount of the compound in the chemical fume hood.

Use tools (spatulas, etc.) that are compatible with the chemical.

When transferring the compound, do so slowly and carefully to avoid creating dust.

Keep the container tightly closed when not in use.
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4. Emergency Procedures:

¢ In case of skin contact: Immediately wash the affected area with plenty of soap and water for
at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.[2]

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[2]

 In case of inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[2]

 In case of ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate
medical attention.[2]

Disposal Plan

Proper disposal of 6-Nitro-1H-indazole-3-carbaldehyde and any contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

« All solid waste contaminated with 6-Nitro-1H-indazole-3-carbaldehyde (e.g., weighing
paper, gloves, paper towels) should be placed in a designated, labeled hazardous waste
container.

e Unused or excess 6-Nitro-1H-indazole-3-carbaldehyde should be disposed of as
hazardous chemical waste.

» Solutions containing this compound should be collected in a separate, labeled liquid
hazardous waste container.

2. Waste Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "6-Nitro-1H-indazole-3-carbaldehyde".
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e The accumulation start date should also be clearly marked on the label.
3. Storage of Waste:
o Waste containers should be kept closed at all times, except when adding waste.

o Store waste in a designated satellite accumulation area within the laboratory, away from
incompatible materials.

4. Final Disposal:

o Follow your institution's specific procedures for the collection and disposal of chemical
waste.[7] Do not dispose of this chemical down the drain or in the regular trash.[7] Contact
your institution's Environmental Health and Safety (EHS) department for guidance on proper
disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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